Cas no 2034337-91-0 (methyl 3-({4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}sulfonyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}sulfonyl)thiophene-2-carboxylate
• CAS No: 2034337-91-0
• MF: C₁₅H₂₀N₄O₆S₃
• MW: 448.5375
• CID: 5348027
• Update Time: 2025-10-30

methyl 3-({4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DKGJHYVNMUWANF-UHFFFAOYSA-N
• methyl 3-((4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)thiophene-2-carboxylate
• methyl 3-[[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]sulfonyl]thiophene-2-carboxylate
• methyl 3-({4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}sulfonyl)thiophene-2-carboxylate

• Inchi： 1S/C15H20N4O6S3/c1-17-11-12(10-16-17)27(21,22)18-5-3-6-19(8-7-18)28(23,24)13-4-9-26-14(13)15(20)25-2/h4,9-11H,3,5-8H2,1-2H3
• InChI Key： DKGJHYVNMUWANF-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])SC=1C(=O)OC([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C1C([H])=NN(C([H])([H])[H])C=1[H])(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 779
• XLogP3: 0.2
• Topological Polar Surface Area: 164

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-({4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}sulfonyl)thiophene-2-carboxylate

Methyl 3-{[4-(1-Methyl-1H-Pyrazol-4-Ylsulfonyl)-1,4-Diazepan-1-Ylsulfonyl]Thiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-{[4-(1-Methyl-1H-Pyrazol-4-Ylsulfonyl)-1,4-Diazepan-1-Ylsulfonyl]Thiophene-2-Carboxylate is a highly complex organic compound with the CAS number 2034337-91-0. This compound belongs to the class of sulfonamides and features a unique combination of functional groups, including sulfonamide, pyrazole, and thiophene moieties. The molecule's structure is characterized by a diazepane ring system, which adds to its structural complexity and potential for diverse chemical reactivity.

Recent studies have highlighted the importance of such compounds in the field of drug delivery systems. The presence of sulfonamide groups in the molecule has been shown to enhance bioavailability and stability in physiological conditions. Additionally, the pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the compound's pharmacokinetic properties.

The synthesis of methyl 3-{[4-(1-methyl-1H-pyrazol-4-y lsulfonyl)-1,4-diazepan - ylsulfonyl]thiophene - carboxylate involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production.

One of the most promising applications of this compound lies in its potential use as a precursor in the synthesis of advanced materials. The thiophene moiety in the molecule is known to exhibit semiconductive properties, making it a candidate for use in organic electronics. Recent breakthroughs in this area have demonstrated that derivatives of this compound can be incorporated into thin-film transistors (TFTs), offering improved charge transport characteristics.

In terms of biological activity, this compound has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Preclinical studies suggest that it may serve as a lead compound for developing novel therapeutic agents targeting Alzheimer's disease. However, further research is required to fully understand its mechanism of action and toxicity profile.

The structural versatility of methyl 3-{[4-(1-methyl - y lsulfonyl)- y lsulfonyl]thiophene - carboxylate} allows for extensive modification to tailor its properties for specific applications. For instance, substituting the methyl group with other alkyl chains can alter its lipophilicity, which is crucial for optimizing drug delivery systems.

From an environmental standpoint, the synthesis and application of this compound are considered eco-friendly due to its low toxicity profile and biodegradability under controlled conditions. This aligns with current trends toward sustainable chemistry practices in both academia and industry.

In conclusion, methyl 3-{[4-(1-methyl - y lsulfonyl)- y lsulfonyl]thiophene - carboxylate} represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative materials and therapeutic agents.